Cas no 121041-29-0 (6-(3-methylphenoxy)-3-Pyridazinamine)

6-(3-methylphenoxy)-3-Pyridazinamine structure
121041-29-0 structure
Product Name:6-(3-methylphenoxy)-3-Pyridazinamine
CAS No:121041-29-0
MF:C11H11N3O
MW:201.224541902542
CID:1101898
Update Time:2024-07-25

6-(3-methylphenoxy)-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

    • 6-(3-methylphenoxy)-3-Pyridazinamine
    • 6-(m-tolyloxy)pyridazin-3-amine
    • 3-Pyridazinamine, 6-(3-methylphenoxy)-
    • Inchi: 1S/C11H11N3O/c1-8-3-2-4-9(7-8)15-11-6-5-10(12)13-14-11/h2-7H,1H3,(H2,12,13)
    • InChI Key: UQBXPPWHMLADCW-UHFFFAOYSA-N
    • SMILES: C1(N)=NN=C(OC2=CC=CC(C)=C2)C=C1

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Predicted)
  • Melting Point: 111-113 °C(Solv: benzene (71-43-2))
  • Boiling Point: 415.9±35.0 °C(Predicted)
  • pka: 5.40±0.10(Predicted)
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